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Compound of Interest

Compound Name:

N-(1-

phenylethyl)cyclohexanecarboxam

ide

Cat. No.: B11993800

Get Quote

This technical guide provides a comprehensive overview of N-(1-
phenylethyl)cyclohexanecarboxamide, a molecule of interest in chemical synthesis and

potential drug discovery. This document is intended for researchers, scientists, and drug

development professionals, offering in-depth information on its chemical properties, synthesis,

and characterization.

Core Molecular Attributes
N-(1-phenylethyl)cyclohexanecarboxamide is a substituted amide featuring a

cyclohexanecarboxamide core and a 1-phenylethyl substituent on the nitrogen atom.

Property Value Source

Molecular Formula C₁₅H₂₁NO

Molecular Weight 231.34 g/mol Calculated

CAS Number 61765-19-3
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The structural arrangement of this molecule, combining a rigid cycloalkane with an aromatic

moiety via an amide linkage, makes it a subject of interest for exploring structure-activity

relationships in various biological targets.

Synthesis of N-(1-
phenylethyl)cyclohexanecarboxamide
The synthesis of N-(1-phenylethyl)cyclohexanecarboxamide is typically achieved through

the acylation of (R)-(+)-1-phenylethylamine with an activated form of cyclohexanecarboxylic

acid. A common and effective method involves the use of an acyl chloride in the presence of a

base to neutralize the hydrochloric acid byproduct.

Synthetic Workflow
The following diagram illustrates the general workflow for the synthesis of N-(1-
phenylethyl)cyclohexanecarboxamide.
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Caption: Synthetic workflow for N-(1-phenylethyl)cyclohexanecarboxamide.

Detailed Experimental Protocol
This protocol is based on established methods for amide synthesis.
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Materials:

Cyclohexanecarboxylic acid

Thionyl chloride (SOCl₂)

(R)-(+)-1-Phenylethylamine

Triethylamine (Et₃N) or Pyridine

Anhydrous dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexanes and Ethyl Acetate for chromatography

Procedure:

Formation of Cyclohexanecarbonyl Chloride:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

cyclohexanecarboxylic acid (1.0 eq) in a minimal amount of anhydrous DCM.

Slowly add thionyl chloride (1.2 eq) to the solution at room temperature.

Heat the reaction mixture to reflux for 2-3 hours. The reaction progress can be monitored

by the cessation of gas (HCl and SO₂) evolution.

After the reaction is complete, remove the excess thionyl chloride and DCM under

reduced pressure.

Amidation Reaction:
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Dissolve the crude cyclohexanecarbonyl chloride in anhydrous DCM.

In a separate flask, dissolve (R)-(+)-1-phenylethylamine (1.0 eq) and triethylamine (1.5 eq)

in anhydrous DCM.

Cool the amine solution to 0 °C in an ice bath.

Slowly add the solution of cyclohexanecarbonyl chloride to the cooled amine solution with

vigorous stirring.

Allow the reaction mixture to warm to room temperature and stir for an additional 4-6

hours.

Workup and Extraction:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated

aqueous NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter and concentrate the organic layer under reduced pressure to obtain the crude

product.

Purification:

Purify the crude product by flash column chromatography on silica gel using a gradient of

ethyl acetate in hexanes as the eluent.

Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl

acetate/hexanes) can be employed for purification.

Physicochemical Characterization
While specific analytical data for N-(1-phenylethyl)cyclohexanecarboxamide is not readily

available from commercial suppliers, characterization would typically involve the following
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spectroscopic techniques. The expected spectral features are based on the known chemical

structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

protons of the cyclohexyl ring, the phenylethyl group, and the amide N-H proton. The

aromatic protons of the phenyl group would appear in the downfield region (δ 7.2-7.4 ppm).

The methine proton of the phenylethyl group would likely appear as a multiplet, coupled to

the methyl protons and the N-H proton. The protons of the cyclohexyl ring would exhibit

complex multiplets in the upfield region.

¹³C NMR: The carbon NMR spectrum would display distinct signals for the carbonyl carbon

of the amide (δ ~175 ppm), the aromatic carbons, and the aliphatic carbons of the cyclohexyl

and phenylethyl moieties.

Infrared (IR) Spectroscopy
The IR spectrum would be characterized by a strong absorption band corresponding to the

C=O stretching vibration of the amide group, typically in the range of 1630-1680 cm⁻¹. A

notable N-H stretching vibration would also be present around 3300 cm⁻¹.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) would be used to confirm the molecular formula by

providing a highly accurate mass measurement of the molecular ion.

Potential Applications
Derivatives of N-substituted cyclohexanecarboxamides have been explored in various areas of

medicinal chemistry. The structural motifs present in N-(1-
phenylethyl)cyclohexanecarboxamide suggest potential for biological activity. Chiral amines

and their derivatives are important building blocks in the synthesis of neuropharmacological

agents.[1]

Structural Representation
The 2D chemical structure of N-(1-phenylethyl)cyclohexanecarboxamide is depicted below.
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Caption: 2D structure of N-(1-phenylethyl)cyclohexanecarboxamide.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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